Cas no 1706458-09-4 (4-methyl-6-morpholinopyrimidine-2-carboxylic acid)

• Product Name: 4-methyl-6-morpholinopyrimidine-2-carboxylic acid
• CAS No: 1706458-09-4
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5580325
• Update Time: 2025-05-20

4-methyl-6-morpholinopyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-morpholinopyrimidine-2-carboxylic acid
• 4-Methyl-6-morpholin-4-yl-pyrimidine-2-carboxylic acid
• 2-Pyrimidinecarboxylic acid, 4-methyl-6-(4-morpholinyl)-

• Inchi： 1S/C10H13N3O3/c1-7-6-8(12-9(11-7)10(14)15)13-2-4-16-5-3-13/h6H,2-5H2,1H3,(H,14,15)
• InChI Key： GAGHXWGQAARMDN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(N2CCOCC2)=CC(C)=N1

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 512.7±60.0 °C(Predicted)
• pka: 0.95±0.10(Predicted)

Additional information on 4-methyl-6-morpholinopyrimidine-2-carboxylic acid

4-methyl-6-morpholinopyrimidine-2-carboxylic acid (CAS No. 1706458-09-4): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4-methyl-6-morpholinopyrimidine-2-carboxylic acid (CAS No. 1706458-09-4) has emerged as a valuable intermediate with diverse applications. This heterocyclic compound, featuring both pyrimidine and morpholine moieties, has gained significant attention from researchers and pharmaceutical developers due to its unique structural characteristics and synthetic utility.

The molecular structure of 4-methyl-6-morpholinopyrimidine-2-carboxylic acid combines several pharmacophoric elements that make it particularly interesting for drug discovery. The pyrimidine core is a common scaffold in many biologically active compounds, while the morpholine ring often contributes to improved solubility and metabolic stability. The presence of the carboxylic acid functionality at position 2 provides a convenient handle for further derivatization through various coupling reactions.

Recent literature highlights the growing importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. As researchers continue to explore novel treatments for emerging viral infections, compounds like 4-methyl-6-morpholinopyrimidine-2-carboxylic acid serve as crucial building blocks for potential therapeutic candidates. The compound's structural features align well with current trends in fragment-based drug design and targeted covalent inhibition strategies.

From a synthetic perspective, 4-methyl-6-morpholinopyrimidine-2-carboxylic acid offers multiple sites for modification, making it a versatile intermediate. The morpholine nitrogen can participate in various alkylation reactions, while the carboxylic acid group can be converted to amides, esters, or other derivatives. This flexibility has led to its increasing use in combinatorial chemistry and high-throughput screening libraries.

The compound's physicochemical properties, including its moderate solubility in polar organic solvents and relatively stable crystalline form at room temperature, make it practical for laboratory handling and scale-up processes. These characteristics are particularly important as the pharmaceutical industry seeks to optimize synthetic routes for complex molecules while maintaining cost-effectiveness and sustainability.

In material science applications, 4-methyl-6-morpholinopyrimidine-2-carboxylic acid derivatives have shown promise as components in organic electronic materials. The conjugated system of the pyrimidine ring, combined with the electron-donating effects of the morpholine group, creates interesting electronic properties that researchers are exploring for potential use in organic semiconductors or light-emitting materials.

Quality control of 4-methyl-6-morpholinopyrimidine-2-carboxylic acid typically involves HPLC analysis to ensure high purity, which is crucial for its applications in pharmaceutical research. The compound's distinct UV absorption profile facilitates analytical monitoring during synthetic processes and purification steps. Many suppliers now provide comprehensive characterization data including ¹H NMR, ¹³C NMR, and mass spectra to support research applications.

As synthetic methodologies continue to advance, particularly in the areas of green chemistry and catalytic transformations, the production of 4-methyl-6-morpholinopyrimidine-2-carboxylic acid has become more efficient and environmentally friendly. Recent publications describe improved synthetic routes that reduce waste generation and energy consumption while maintaining high yields of this valuable intermediate.

The growing demand for heterocyclic building blocks in drug discovery has positioned 4-methyl-6-morpholinopyrimidine-2-carboxylic acid as an important compound in many research laboratories. Its combination of synthetic accessibility and structural complexity makes it particularly valuable for medicinal chemistry programs targeting protein-protein interactions and allosteric binding sites.

Storage and handling of 4-methyl-6-morpholinopyrimidine-2-carboxylic acid typically require standard laboratory precautions. The compound is generally stable under ambient conditions when protected from moisture and stored in well-sealed containers. Proper material safety data should always be consulted before working with this or any chemical substance.

Looking forward, the applications of 4-methyl-6-morpholinopyrimidine-2-carboxylic acid are expected to expand as researchers develop new synthetic methodologies and discover novel biological activities associated with its derivatives. The compound's unique structural features continue to inspire innovative approaches in both pharmaceutical development and materials science.

For researchers seeking high-quality pyrimidine derivatives, 4-methyl-6-morpholinopyrimidine-2-carboxylic acid represents a reliable and versatile building block. Its growing presence in scientific literature and patent applications underscores its importance in contemporary organic synthesis and drug discovery efforts.